Cas no 181524-79-8 (Isonemerosin)

• Product Name: Isonemerosin
• CAS No: 181524-79-8
• MF: C₂₂H₂₂O₇
• MW: 398.405887126923
• CID: 3026209
• PubChem ID: 132350839
• Update Time: 2024-11-26

Isonemerosin Chemical and Physical Properties

Names and Identifiers

• Isonemerosin
• 181524-79-8
• AKOS040763583
• FS-8146

• Inchi： 1S/C22H22O7/c1-24-19-9-14(10-20(25-2)21(19)26-3)6-15-11-27-22(23)16(15)7-13-4-5-17-18(8-13)29-12-28-17/h4-5,7-10,15H,6,11-12H2,1-3H3/b16-7+
• InChI Key： YUMFRZDLFSZQIS-FRKPEAEDSA-N
• SMILES： O1C(/C(=C/C2=CC=C3C(=C2)OCO3)/C(C1)CC1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 398.13655304 g/mol
• Monoisotopic Mass: 398.13655304 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.4
• Molecular Weight: 398.4

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 9,9'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 9,9'-epoxylignans